N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C19H21N5O4/c1-5-13-9-17(25)22-19(20-13)24-16(6-11(2)23-24)21-18(26)12-7-14(27-3)10-15(8-12)28-4/h6-10H,5H2,1-4H3,(H,21,26)(H,20,22,25)
• InChI Key: TVWFDINHZOQPBZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research on pyrazolo[3,4-d]pyrimidine derivatives demonstrates their potential in anticancer applications. For instance, studies have synthesized and evaluated the anticancer activity of new pyrazolopyrimidin-4-one derivatives, showing significant antitumor activity against various cancer cell lines, including breast adenocarcinoma and lung adenocarcinoma, highlighting their potential as anticancer agents (Abdellatif et al., 2014); (Rahmouni et al., 2016).

Anti-inflammatory and Analgesic Effects

Another area of research focuses on the anti-inflammatory and analgesic properties of pyrazolo[3,4-d]pyrimidine derivatives. These compounds have been synthesized and evaluated for their potential in treating inflammation and pain without the adverse effects commonly associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a promising avenue for the development of new therapeutic agents with improved safety profiles (Auzzi et al., 1983).

Antimicrobial Activity

Research into the antimicrobial activity of pyrazolo[3,4-d]pyrimidine derivatives has also been conducted, with studies demonstrating the synthesis of novel compounds with significant antimicrobial properties. These findings suggest the potential for developing new antimicrobial agents based on pyrazolo[3,4-d]pyrimidine structures to address the growing concern of antibiotic resistance (Azab et al., 2013).